Cas no 2199322-26-2 (tert-butyl 2-(4-iodo-1H-pyrazol-5-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 2-(4-iodo-1H-pyrazol-5-yl)piperidine-1-carboxylate
• CAS No: 2199322-26-2
• MF: C₁₃H₂₀IN₃O₂
• MW: 377.22127532959
• CID: 5619484
• PubChem ID: 165935875
• Update Time: 2025-11-01

tert-butyl 2-(4-iodo-1H-pyrazol-5-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-iodo-1H-pyrazol-5-yl)piperidine-1-carboxylate
• EN300-28301541
• 2199322-26-2

• Inchi： 1S/C13H20IN3O2/c1-13(2,3)19-12(18)17-7-5-4-6-10(17)11-9(14)8-15-16-11/h8,10H,4-7H2,1-3H3,(H,15,16)
• InChI Key： QAGIAVBIDCDPIF-UHFFFAOYSA-N
• SMILES： IC1C=NNC=1C1CCCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 377.06002g/mol
• Monoisotopic Mass: 377.06002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.2Ų

Additional information on tert-butyl 2-(4-iodo-1H-pyrazol-5-yl)piperidine-1-carboxylate

Introduction to Tert-butyl 2-(4-iodo-1H-pyrazol-5-yl)piperidine-1-carboxylate (CAS No. 2199322-26-2)

Tert-butyl 2-(4-iodo-1H-pyrazol-5-yl)piperidine-1-carboxylate (CAS No. 2199322-26-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, combines a piperidine core with a pyrazole moiety, both of which are well-documented for their diverse biological activities. The presence of an iodine substituent at the 4-position of the pyrazole ring enhances its utility in various synthetic applications, particularly in cross-coupling reactions, which are pivotal in the development of novel therapeutic agents.

The piperidine scaffold is a common motif in drug design due to its favorable pharmacokinetic properties and ability to interact with biological targets. Specifically, piperidine derivatives have been extensively explored for their potential in treating neurological disorders, cardiovascular diseases, and infections. The incorporation of a tert-butyl group at the carboxylate position not only stabilizes the compound but also influences its solubility and metabolic profile, making it an attractive candidate for further pharmacological investigation.

The pyrazole component of this compound adds another layer of complexity and functionality. Pyrazole derivatives are known for their broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The iodine atom on the pyrazole ring serves as a reactive site for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are essential for constructing more complex molecular architectures. These reactions enable the synthesis of biaryl compounds that often exhibit enhanced biological activity compared to their parent structures.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. The combination of piperidine and pyrazole moieties in Tert-butyl 2-(4-iodo-1H-pyrazol-5-yl)piperidine-1-carboxylate positions it as a valuable building block for the development of new drugs. For instance, studies have demonstrated that pyrazole-piperidine hybrids can modulate enzyme activity and receptor binding, offering promising leads for therapeutic intervention.

In addition to its synthetic utility, Tert-butyl 2-(4-iodo-1H-pyrazol-5-yl)piperidine-1-carboxylate has been investigated for its potential role in addressing emerging health challenges. The ongoing global health landscape has underscored the need for innovative therapeutic strategies, particularly against infectious diseases and chronic conditions. The structural features of this compound make it a compelling candidate for further exploration in this context.

The chemical properties of Tert-butyl 2-(4-iodo-1H-pyrazol-5-yl)piperidine-1-carboxylate also make it suitable for use in material science applications beyond pharmaceuticals. For example, its ability to participate in cross-coupling reactions allows for the creation of novel polymers and functional materials with tailored properties. These materials could find applications in electronics, coatings, and other advanced industrial sectors.

The synthesis of Tert-butyl 2-(4-iodo-1H-pyrazol-5-yl)piperidine-1-carboxylate involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the pyrazole moiety and subsequent functional group transformations to achieve the desired carboxylate ester structure. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm the structural integrity of the compound at each stage of synthesis.

Evaluation of the pharmacological potential of Tert-butyl 2-(4-iodo-1H-pyrazol-5-yl)piperidine-1-carboxylate has been conducted through both computational modeling and experimental assays. Computational studies have predicted favorable interactions between this compound and various biological targets, while experimental tests have provided insights into its metabolic stability and bioavailability. These findings support further development efforts aimed at translating this promising lead into a viable therapeutic agent.

The role of Tert-butyl 2-(4-iodo-1H-pyrazol-5-yli)piperidine carbox ylate (CAS No. 2199322 -26 - 2) is expected to expand as research progresses. Its unique structural features make it a versatile tool for chemists and biologists working on drug discovery and material science applications. As new methodologies emerge, opportunities will arise to explore additional functionalities and applications derived from this compound.